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Compound of Interest

Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415 Get Quote

An In-depth Technical Guide to Ethane-1,2-diyl dipropanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Ethane-1,2-diyl dipropanoate,

a diester of ethylene glycol and propionic acid. It covers the compound's nomenclature,

physicochemical properties, synthesis protocols, and its applications, with a focus on its

relevance to the pharmaceutical and materials science sectors.

Nomenclature and Chemical Structure
The compound is systematically named according to IUPAC standards, though several

common and trade names are in use.

IUPAC Name: 2-propanoyloxyethyl propanoate[1]

Synonyms: 1,2-Ethanediol, dipropanoate; Ethylene glycol dipropionate; ethane-1,2-diyl

dipropanoate[1]

CAS Number: 123-80-8[2]

Molecular Formula: C₈H₁₄O₄[2]

Canonical SMILES: CCC(=O)OCCOC(=O)CC[1]

InChI Key: UMNVUZRZKPVECS-UHFFFAOYSA-N[1][2]
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Physicochemical Properties
The properties of Ethane-1,2-diyl dipropanoate have been determined through both

computational modeling and experimental measurements. This data is crucial for

understanding its behavior in various applications, from industrial processes to potential

formulation in drug delivery systems.

Computed Properties
The following table summarizes the key properties calculated using computational methods.

Property Value Source

Molecular Weight 174.19 g/mol PubChem

XLogP3-AA 0.9 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 7 PubChem

Exact Mass 174.08920892 Da PubChem

Topological Polar Surface Area 52.6 Å² PubChem

Complexity 135 PubChem

Table 1: Computed physicochemical properties of 2-propanoyloxyethyl propanoate. Data

sourced from PubChem CID 135968.[1]

Experimental Properties
The table below lists properties that have been determined through laboratory experiments.
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Property Value Notes Source

Physical Description Colorless liquid - CAMEO Chemicals

Boiling Point 211 °C Estimated -

Flash Point 98.3 °C - -

Density 1.045 g/mL - Stenutz

Water Solubility 16.51 g/L At 25 ºC -

Kovats Retention

Index
1075

Semi-standard non-

polar column
NIST

Kovats Retention

Index
1630

Standard polar

column
NIST

Table 2: Experimental physical and chemical properties of 2-propanoyloxyethyl propanoate.[1]

[3]

Synthesis and Manufacturing
The primary method for synthesizing 2-propanoyloxyethyl propanoate is through the Fischer

esterification of ethylene glycol with propionic acid. This reaction is typically acid-catalyzed and

proceeds in two consecutive, reversible steps, first forming the monoester and then the diester.

General Reaction Scheme
First Esterification: Ethylene Glycol + Propionic Acid ⇌ Ethylene Glycol Monopropionate +

Water

Second Esterification: Ethylene Glycol Monopropionate + Propionic Acid ⇌ Ethylene Glycol

Dipropionate + Water

The overall reaction is: HOCH₂CH₂OH + 2 CH₃CH₂COOH ⇌

CH₃CH₂COOCH₂CH₂OOCCH₂CH₃ + 2 H₂O

The workflow diagram below illustrates this sequential reaction process.
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Caption: Workflow for the two-step synthesis of Ethylene Glycol Dipropionate.

Experimental Protocol: Esterification in Supercritical
CO₂
This protocol is based on the methodology for the esterification of ethylene glycol with

propionic acid, which can be adapted for targeted synthesis of the diester. The use of

supercritical CO₂ can influence reaction equilibrium and product selectivity.[4][5]

Materials:

Ethylene glycol (≥99% purity)

Propionic acid (≥99% purity)

p-Toluene sulfonic acid (p-TSA) as a catalyst

Supercritical grade carbon dioxide (CO₂)

Equipment:

High-pressure reaction vessel with a variable volume view-cell

High-performance liquid chromatography (HPLC) pump for CO₂ delivery

Magnetic stirrer

Temperature controller

Gas chromatograph (GC) for sample analysis

Procedure:

Charge the high-pressure reactor with precise molar quantities of ethylene glycol, propionic

acid, and the p-TSA catalyst. A typical molar ratio might be 1:2:0.05 (glycol:acid:catalyst) to

favor diester formation.

Seal the reactor and purge with low-pressure CO₂ to remove air.
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Heat the vessel to the desired reaction temperature (e.g., 50.0 °C) while stirring.[4]

Introduce supercritical CO₂ into the reactor using the HPLC pump until the target pressure is

reached (e.g., above 9 MPa). Research has shown that at higher pressures, the yield and

selectivity of the diester increase significantly.[4][5]

Maintain constant temperature and pressure throughout the reaction. The reaction consists

of two consecutive reversible steps.[4]

Collect liquid phase samples at regular intervals to monitor the reaction progress. The

pressure can be maintained during sampling by adjusting the reactor volume.

Continue the reaction until equilibrium is reached, as indicated by stable concentrations of

reactants and products.

Analysis:

Analyze the collected samples using gas chromatography (GC) to determine the

concentrations of ethylene glycol, propionic acid, the monoester intermediate, and the

diester product. This allows for the calculation of conversion rates and product selectivity.

Applications in Research and Drug Development
While direct applications as an active pharmaceutical ingredient (API) are not documented, 2-

propanoyloxyethyl propanoate and related diesters are relevant to the pharmaceutical industry,

primarily due to their physical properties.

Plasticizer for Medical Polymers
The primary use of 2-propanoyloxyethyl propanoate is as a plasticizer.[1][6] In the context of

drug development and healthcare, plasticizers are critical additives in polymers like polyvinyl

chloride (PVC) to impart flexibility. PVC is widely used for medical devices, including:

Intravenous (IV) bags and tubing[7]

Blood bags and transfusion sets[7]

Catheters and dialysis equipment[8]
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The function of a plasticizer is to be incorporated into the polymer matrix, where it reduces the

intermolecular forces between polymer chains, thereby increasing flexibility and durability.

However, a significant concern with plasticizers in medical devices is their potential to leach

from the polymer into the contained fluids (e.g., blood, saline, drug solutions) and subsequently

enter the patient's body.[8][9] While much of the health-related research has focused on

phthalate-based plasticizers like DEHP, the investigation of alternative, potentially safer

plasticizers is an active area of research.[7][10]

Potential as a Solvent or Excipient
The parent compound, ethylene glycol, is used in some pharmaceutical formulations as a

solvent or excipient due to its ability to dissolve a range of substances.[11] Its derivatives, like

diethylene glycol monoethyl ether (DEGME), are well-known solubilizers and penetration

enhancers in topical drug delivery systems.[12] Given its ester structure, 2-propanoyloxyethyl

propanoate is more lipophilic than ethylene glycol, which could make it a candidate for use as a

co-solvent in non-aqueous or emulsion-based formulations designed to deliver poorly water-

soluble drugs. Further research would be required to establish its efficacy and safety profile for

such applications.

Safety and Handling
2-Propanoyloxyethyl propanoate is a flammable liquid and requires appropriate handling and

storage procedures.[13]

General Hazards: It is a flammable liquid.[13] It is slightly soluble in water.[1][13] Direct

contact should be avoided.[1][6]

Reactivity: As an ester, it can react with acids to release heat, along with alcohols and acids.

Strong oxidizing acids may cause a vigorous, exothermic reaction. It can also generate heat

when interacting with caustic solutions. Mixing with alkali metals or hydrides can generate

flammable hydrogen gas.[1][13]

Fire Fighting: For small fires, dry chemical, CO₂, water spray, or regular foam is

recommended. For large fires, water spray, fog, or regular foam should be used. Use of

alcohol-resistant foam may be necessary for mixtures containing the substance.[1][13]
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Spill Response: In case of a spill, all ignition sources must be eliminated. The area should be

isolated. Spilled material should be absorbed with dry earth, sand, or other non-combustible

material and transferred to containers using non-sparking tools.[1][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086415#iupac-name-for-1-2-ethanediol-
dipropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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